Solvent Red 135

Specification

• CAS No.: 20749-68-2
• Molecular Formula: C18H6Cl4N2O
• Molecular Weight: 408.1 g/mol
• IUPAC Name: 5,6,7,8-tetrachloro-2,11-diazapentacyclo[10.7.1.02,10.04,9.016,20]icosa-1(19),4(9),5,7,10,12,14,16(20),17-nonaen-3-one
• Standard InChI: InChI=1S/C18H6Cl4N2O/c19-13-11-12(14(20)16(22)15(13)21)18(25)24-9-6-2-4-7-3-1-5-8(10(7)9)23-17(11)24/h1-6H
• Standard InChI Key: UBZVRROHBDDCQY-UHFFFAOYSA-N
• SMILES: C1=CC2=C3C(=C1)N=C4C5=C(C(=C(C(=C5Cl)Cl)Cl)Cl)C(=O)N4C3=CC=C2
• Canonical SMILES: C1=CC2=C3C(=C1)N=C4C5=C(C(=C(C(=C5Cl)Cl)Cl)Cl)C(=O)N4C3=CC=C2

Introduction

Physical and Chemical Properties

Molecular Structure and Composition

Solvent Red 135 possesses an amino ketone structure with a molecular formula of C₁₈H₆Cl₄N₂O and a calculated molecular weight of 408.06 g/mol. The structural backbone features tetrachlorinated components that contribute significantly to the compound's thermal stability and resistance properties. The presence of four chlorine atoms attached to the molecular framework confers specific solubility characteristics and influences its interaction with various polymeric substrates.

The compound's physical-chemical characteristics reflect its specialized design for industrial colorant applications, including:

• XLogP3-AA value: 5.9 (indicating high lipophilicity)

• Hydrogen bond donor count: 0

• Hydrogen bond acceptor count: 2

• Rotatable bond count: 0 (indicating molecular rigidity)

Physical Characteristics and Stability Parameters

Solvent Red 135 presents as a bright red powder with no discernible odor. This physical form facilitates its incorporation into various manufacturing processes. Its standard specifications include:

• Dye content (spectrophotometric determination): 98-102%

• Moisture content: Maximum 5%

• pH value (1% solution): 6.0-8.0

The compound demonstrates remarkable thermal stability, maintaining integrity at temperatures between 300-320°C for 30 minutes without significant degradation. This exceptional heat resistance makes it particularly valuable for high-temperature processing applications in polymer manufacturing. Under normal temperatures and pressures, the compound remains chemically stable, though it should be protected from strong oxidizing or reducing agents to prevent potential decomposition.

Solubility Profile

Solvent Red 135 exhibits characteristic solubility behavior typical of industrial solvent dyes. It is insoluble in water but demonstrates varying degrees of solubility in organic solvents. The specific solubility parameters have been quantitatively determined as follows:

Solvent	Solubility
Acetone	0.2 g/l
Butyl Acetate	0.2 g/l
Dichloromethane	0.3 g/l
Ethyl Alcohol	0.1 g/l
Water	Insoluble

Table 1: Solubility Profile of Solvent Red 135 in Various Solvents

This solubility profile is advantageous for incorporation into non-polar and moderately polar polymeric systems, enabling efficient dispersion during manufacturing processes.

Manufacturing Methods

The industrial synthesis of Solvent Red 135 follows a condensation reaction pathway involving two primary precursors: naphthalene-1,8-diamine and 4,5,6,7-tetrachloroisobenzofuran-1,3-dione. The manufacturing process employs a closed-loop system to minimize environmental impact and optimize yield. This synthetic route results in the formation of the characteristic tetrachlorinated structure that defines the compound's coloristic and performance properties.

The closed-loop production methodology represents an environmentally conscious approach to industrial dye synthesis, reducing potential waste streams and recovering valuable reaction components. While specific reaction conditions and catalyst systems are proprietary to individual manufacturers, the general synthetic pathway remains consistent across production facilities.

Performance Properties and Technical Specifications

Fastness Properties

Solvent Red 135 exhibits exceptional performance characteristics that make it highly valuable for industrial coloration applications. The dye's fastness properties have been rigorously evaluated according to ISO standards with the following results:

Fastness Parameter	Rating
Light Fastness (ISO)	7-8
Fastness to Alkali	5
Fastness to Acid	5

Table 2: Fastness Properties of Solvent Red 135

The light fastness rating of 7-8 (on a scale where 8 represents excellent resistance) indicates exceptional resistance to photo-degradation, making this colorant suitable for applications with prolonged exposure to light. The moderate ratings for alkali and acid resistance (5 on a similar scale) suggest adequate performance in environments with varying pH conditions.

Resistance Properties

The technical specifications for Solvent Red 135 highlight its superior resistance to various environmental and processing conditions:

Property	Specification
Heat Resistance	300-320°C (30 min)
Light Fastness	7-8
Water Resistance	Excellent (due to insolubility)

Table 3: Resistance Properties of Solvent Red 135

These resistance properties collectively contribute to the dye's durability in demanding applications, particularly in thermoplastic processing where high temperatures are routinely encountered.

Industrial Applications

Solvent Red 135 finds extensive application across multiple industrial sectors, primarily in the coloration of polymeric materials and synthetic fibers. The primary application domains include:

Polymer Coloration

The dye is specifically formulated for coloration of various thermoplastic polymers, including:

• Polystyrene (PS) and High-Impact Polystyrene (HIPS)

• Acrylonitrile Butadiene Styrene (ABS)

• Polymethyl Methacrylate (PMMA)

• Polyvinyl Chloride (PVC and RPVC)

• Polycarbonate (PC)

• Styrene Acrylonitrile (SAN) and Acrylonitrile Styrene (AS)

The dye's exceptional heat stability allows it to withstand the high processing temperatures typically encountered during plastic molding and extrusion operations without significant color degradation.

Fiber Coloration

Beyond thermoplastics, Solvent Red 135 is employed in the protoplasmic coloration of polyester fibers. This application capitalizes on the dye's solubility in organic media and its ability to penetrate polymeric structures during the fiber formation process, resulting in colorfast textile materials.